N,N-Dimethyl-3-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]propan-1-amine hydrochloride

• CAS No.: 1098-60-8
• Product Name: N,N-Dimethyl-3-[2-(trifluoromethyl)-10H-phenothiazin-10-yl]propan-1-amine hydrochloride
• Molecular Formula: C18H20ClF3N2S
• Molecular Weight: 388.9 g/mol
• IUPAC Name: N,N-dimethyl-3-[2-(trifluoromethyl)phenothiazin-10-yl]propan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C18H19F3N2S.ClH/c1-22(2)10-5-11-23-14-6-3-4-7-16(14)24-17-9-8-13(12-15(17)23)18(19,20)21;/h3-4,6-9,12H,5,10-11H2,1-2H3;1H
• Standard InChIKey: FTNWXGFYRHWUKG-UHFFFAOYSA-N
• SMILES: CN(C)CCCN1C2=CC=CC=C2SC3=C1C=C(C=C3)C(F)(F)F.Cl
• Canonical SMILES: [H+].CN(C)CCCN1C2=CC=CC=C2SC3=C1C=C(C=C3)C(F)(F)F.[Cl-]
• Appearance: Solid powder
• Description: Triflupromazine is a phenothiazine that binds to muscarinic receptors and inhibits serotonin (5-HT) uptake by synaptosomes. Formulations containing triflupromazine were previously used as antipsychotics.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Fluopromazine; Siquil; Trifluopromazine; Triflupromazine
• Reference: 1. Snyder, S.H., Greenberg, D., and Yamumura, H.I. Antischizophrenic drugs: Affinity for muscarinic cholinergic receptor sites in the brain predicts extrapyramidal effects. J. Psychiatr. Res. 11, 91-95 (1974).; 2. Tuomisto, J. A new modification for studying 5-HT uptake by blood platelets: A re-evaluation of tricyclic antidepressants as uptake inhibitors. J. Pharm. Pharmacol. 26(2), 92-100 (1974).; 3. De Castro, S.L., Soeiro, M.N., and De Meirelles Mde, N. Trypanosoma cruzi: Effect of phenothiazines on the parasite and its interaction with host cells. Mem. Inst. Oswaldo Cruz 87(2), 209-215 (1992).; 4. Dastidar, S.G., Debnath, S., Mazumdar, K., et al. Triflupromazine: A microbicide non-antibiotic compound. Acta Microbiol. Immuno. Hung. 51(1-2), 75-83 (2004).
• PubChem Compound: 66069
• Last Modified: Nov 11 2021